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Compound of Interest

Compound Name: 4-Methoxyisoindoline

Cat. No.: B166256

Technical Guide: 4-Methoxyisoindoline

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxyisoindoline, also known as 4-methoxy-2,3-dihydro-1H-isoindole, is a substituted
isoindoline derivative. The isoindoline scaffold is a core structural motif found in various
biologically active compounds and natural products, making its derivatives valuable building
blocks in medicinal chemistry and drug discovery.[1] This technical guide provides a
comprehensive overview of the commercial availability, physicochemical properties, and a
representative synthesis protocol for 4-Methoxyisoindoline and its hydrochloride salt,
intended for professionals in research and development.

Physicochemical Properties

The fundamental physicochemical properties of 4-Methoxyisoindoline and its common salt
form are summarized below. These parameters are essential for experimental design,
formulation, and analytical characterization.

Table 1: Physicochemical Data

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b166256?utm_src=pdf-interest
https://www.benchchem.com/product/b166256?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3817534/
https://www.benchchem.com/product/b166256?utm_src=pdf-body
https://www.benchchem.com/product/b166256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

4-Methoxyisoindoline

4-Methoxyisoindoline

Property .
(Free Base) Hydrochloride
4-methoxy-2,3-dihydro-1H- 4-methoxy-2,3-dihydro-1H-
IUPAC Name
isoindole isoindole;hydrochloride
CAS Number 127168-73-4 1203682-51-2
Molecular Formula CoH11NO CoH12CINO
Molecular Weight 149.19 g/mol 185.65 g/mol
Appearance Data not available Slightly yellow solid
N ) Enhanced aqueous solubility
Solubility Data not available

over free base

Commercial Availability and Suppliers

4-Methoxyisoindoline and its hydrochloride salt are available from various chemical suppliers,

typically on a research scale. Purity levels are generally high, suitable for most R&D

applications. Pricing is subject to fluctuation and should be confirmed by direct inquiry.

Table 2: Commercial Supplier Information
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Supplier

Product
Name

CAS
Number

Product
Number

Purity

Available
Quantities

Sigma-
Aldrich

4-
Methoxyisoin
doline

hydrochloride

1203682-51-
2

CIAH987F68
E2

Not specified

Inquire

BOC

Sciences

Methyl
Isoindoline-4-
carboxylate

Hydrochloride

127168-90-5

BB006737

Not specified

Inquire

Alfa
Chemistry

Methyl
isoindoline-4-
carboxylate
hcl

127168-90-5

ACM1271689
05

Not specified

Inquire

ChemUnivers

e

4-
METHOXYIS
OINDOLINE
HYDROCHL
ORIDE

1203682-51-
2

Not specified

Custom

Inquire

ACE Biolabs

4-
Methoxyisoin
doline

hydrochloride

1203682-51-
2

C40443B

97%

25mg, 50mg

*Note: Some suppliers list the related methyl ester derivative. Researchers should verify the

exact structure with the supplier before purchase.

Synthesis and Experimental Protocols

A specific, peer-reviewed synthesis protocol for 4-Methoxyisoindoline is not readily available

in published literature. However, a general and robust method for producing structurally related

4-substituted isoindolines has been described, for instance, in the synthesis of 4-halo-

isoindoline hydrochloride.[2] The following section outlines a representative two-step synthetic

procedure adapted from this methodology, which is a plausible route for the target compound.
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Representative Synthesis of 4-Substituted Isoindolines

This process involves the initial formation of an N-benzyl protected isoindoline followed by a
deprotection/reduction step to yield the final product.

Step 1: Synthesis of 2-Benzyl-4-methoxyisoindoline

Reaction Setup: To a round-bottomed flask, add 1-bromo-2,3-bis(bromomethyl)benzene (1
equivalent), benzylamine (1.2 equivalents), potassium carbonate (2 equivalents) as the
base, and toluene as the solvent.[2]

Reaction Conditions: Heat the mixture to reflux (approximately 105-110 °C).[2]

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-
Performance Liquid Chromatography (HPLC) until the starting material is consumed
(typically 8-16 hours).[2]

Work-up: After cooling to room temperature, filter the mixture to remove inorganic salts.
Wash the filtrate with water and then with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na=S0a), filter, and
concentrate the solvent under reduced pressure. The crude product, N-benzyl-4-
methoxyisoindoline, can be purified further by column chromatography on silica gel.

Step 2: Debenzylation to form 4-Methoxyisoindoline Hydrochloride

Reaction Setup: Dissolve the N-benzyl-4-methoxyisoindoline from the previous step (1
equivalent) in an alcoholic solvent such as methanol or ethanol.[2]

Catalyst and Reagent: Add 5-10% Palladium on carbon (Pd/C) as the catalyst (typically 10:1
substrate to catalyst mass ratio) and formic acid (4 equivalents) as the hydrogen source.[2]

Reaction Conditions: Heat the reaction mixture to 60-65 °C for 2-3 hours.[2]
Monitoring: Monitor the disappearance of the starting material by TLC or HPLC.

Work-up: Upon completion, cool the reaction and filter through a pad of Celite to remove the
Pd/C catalyst.
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o Salt Formation: Concentrate the filtrate under reduced pressure. Dissolve the residue in a
suitable solvent (e.g., diethyl ether or ethyl acetate) and bubble hydrogen chloride (HCI) gas
through the solution, or add a solution of HCI in isopropanol, to precipitate the hydrochloride
salt.

« |solation: Collect the resulting solid by filtration, wash with cold solvent, and dry under
vacuum to yield 4-Methoxyisoindoline hydrochloride.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the representative synthesis described
above.
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Fig. 1: Representative workflow for the synthesis of 4-Methoxyisoindoline HCI.
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Safety and Handling

A specific Safety Data Sheet (SDS) for 4-Methoxyisoindoline is not widely available.
However, for the related compound, isoindoline, and other hydrochloride salts, general
handling precautions should be observed.[3]

» Hazard Statements: May cause skin, eye, and respiratory tract irritation.[3][4] The
toxicological properties have not been fully investigated.[4]

 Precautionary Measures:

o

Handle in a well-ventilated area or under a chemical fume hood.[3]

[¢]

Wear appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat.[3]

[¢]

Avoid breathing dust, fumes, or vapors.[3]

[¢]

Wash hands thoroughly after handling.[4]
» Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[4]

Users must consult the supplier-provided SDS for specific handling and safety information
before use.

Conclusion

4-Methoxyisoindoline is a commercially available research chemical that serves as a valuable
building block for more complex molecules. While a dedicated, published synthesis protocol is
not prominent, its preparation can be reasonably achieved through established methods for
analogous isoindoline structures. The data presented in this guide are intended to facilitate its
procurement and application in drug discovery and chemical synthesis programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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